Cas no 88103-52-0 (Acetamide, N-[2-[5-methoxy-1-(1-piperidinylmethyl)-1H-indol-3-yl]ethyl]-)

• Product name: Acetamide, N-[2-[5-methoxy-1-(1-piperidinylmethyl)-1H-indol-3-yl]ethyl]-
• CAS No: 88103-52-0
• MF: C₁₉H₂₇N₃O₂
• MW: 329.436584711075
• CID: 644930
• PubChem ID: 71410837

Acetamide, N-[2-[5-methoxy-1-(1-piperidinylmethyl)-1H-indol-3-yl]ethyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[2-[5-methoxy-1-(1-piperidinylmethyl)-1H-indol-3-yl]ethyl]-
• N-[2-[5-methoxy-1-(piperidin-1-ylmethyl)indol-3-yl]ethyl]acetamide
• DTXSID70830497
• N-(2-(5-Methoxy-1-(piperidin-1-ylmethyl)-1H-indol-3-yl)ethyl)acetamide
• N-(2-{5-Methoxy-1-[(piperidin-1-yl)methyl]-1H-indol-3-yl}ethyl)acetamide
• 88103-52-0

• Inchi： InChI=1S/C19H27N3O2/c1-15(23)20-9-8-16-13-22(14-21-10-4-3-5-11-21)19-7-6-17(24-2)12-18(16)19/h6-7,12-13H,3-5,8-11,14H2,1-2H3,(H,20,23)
• InChI Key： MHGBOAOUHVRSDT-UHFFFAOYSA-N
• SMILES： CC(=O)NCCC1=CN(C2=C1C=C(C=C2)OC)CN3CCCCC3

Computed Properties

• Exact Mass: 329.21032711g/mol
• Monoisotopic Mass: 329.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų
• XLogP3: 2.5